Cas no 2228758-85-6 (1-amino-4-(1H-pyrazol-1-yl)butan-2-one)

• Product Name: 1-amino-4-(1H-pyrazol-1-yl)butan-2-one
• CAS No: 2228758-85-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6212790
• PubChem ID: 165713065
• Update Time: 2025-05-19

1-amino-4-(1H-pyrazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(1H-pyrazol-1-yl)butan-2-one
• EN300-1998452
• 2228758-85-6

• Inchi： 1S/C7H11N3O/c8-6-7(11)2-5-10-4-1-3-9-10/h1,3-4H,2,5-6,8H2
• InChI Key： JHAZHPZLCPMFLF-UHFFFAOYSA-N
• SMILES： O=C(CN)CCN1C=CC=N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-amino-4-(1H-pyrazol-1-yl)butan-2-one

Introduction to 1-amino-4-(1H-pyrazol-1-yl)butan-2-one (CAS No. 2228758-85-6)

1-amino-4-(1H-pyrazol-1-yl)butan-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2228758-85-6, has garnered attention in recent years due to its promising applications in drug discovery and medicinal chemistry. The molecular structure of this compound incorporates both amino and pyrazole functional groups, which are well-known for their role in modulating various biological pathways. The presence of these functional groups not only enhances its chemical reactivity but also opens up avenues for diverse pharmacological applications.

The pyrazole moiety, a five-membered heterocyclic ring containing nitrogen atoms, is widely recognized for its involvement in the synthesis of bioactive molecules. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In the case of 1-amino-4-(1H-pyrazol-1-yl)butan-2-one, the pyrazole ring is linked to a butanone backbone, which introduces additional potential sites for interaction with biological targets. This structural configuration suggests that the compound may exhibit inhibitory effects on enzymes or receptors involved in disease processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that 1-amino-4-(1H-pyrazol-1-yl)butan-2-one may interact with proteins involved in metabolic pathways, making it a candidate for further investigation in the treatment of metabolic disorders. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature enhances its potential as a drug candidate.

In the context of drug development, the synthesis of 1-amino-4-(1H-pyrazol-1-yl)butan-2-one has been optimized to ensure high yield and purity. Modern synthetic methodologies, including multi-step organic reactions and catalytic processes, have been employed to achieve this goal. The synthesis typically involves the condensation of appropriate precursors under controlled conditions, followed by functional group transformations to introduce the desired substituents. These synthetic strategies not only facilitate the production of the compound but also allow for modifications that can enhance its pharmacological properties.

The biological activity of 1-amino-4-(1H-pyrazol-1-yl)butan-2-one has been explored in various preclinical studies. Initial research has shown that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing evidence linking inflammation and oxidative stress to a wide range of chronic diseases. Furthermore, preliminary data suggest that 1-amino-4-(1H-pyrazol-1-yl)butan-2-one may have neuroprotective properties, making it a potential candidate for therapies targeting neurodegenerative disorders.

The structural features of 1-amino-4-(1H-pyrazol-1-yl)butan-2-one also make it an attractive scaffold for structure-based drug design. By leveraging computational tools, researchers can identify key interactions between the compound and target proteins, allowing for rational modifications to improve efficacy and selectivity. This approach is particularly valuable in medicinal chemistry, where small changes in molecular structure can significantly impact biological activity.

From a regulatory perspective, 1-amino-4-(1H-pyrazol-1-yl)butan-2-one (CAS No. 2228758-85-6) is subject to standard guidelines for pharmaceutical compounds. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory requirements is essential for its safe and effective use in research and development settings. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the understanding and application of this compound.

The future prospects of 1-amino-4-(1H-pyrazol-1-yl)butan-2-one are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of biological systems continues to evolve, compounds like this one are likely to play a pivotal role in developing innovative treatments for various diseases. The integration of interdisciplinary approaches, combining chemical synthesis with biological evaluation, will be key to unlocking the full potential of this compound.